Cas no 97642-98-3 ((1R)-2-amino-1-(4-methylphenyl)ethan-1-ol)

• Product Name: (1R)-2-amino-1-(4-methylphenyl)ethan-1-ol
• CAS No: 97642-98-3
• MF: C₉H₁₃NO
• MW: 151.205622434616
• CID: 750973
• PubChem ID: 12433514
• Update Time: 2024-03-01

(1R)-2-amino-1-(4-methylphenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol, a-(aminomethyl)-4-methyl-, (R)-
• (1R)-2-amino-1-(4-methylphenyl)ethan-1-ol
• (R)-1-(4-Methylphenyl)-2-aminoethanol

• Inchi： 1S/C9H13NO/c1-7-2-4-8(5-3-7)9(11)6-10/h2-5,9,11H,6,10H2,1H3/t9-/m0/s1
• InChI Key： JHBXVBYRGVHEAH-VIFPVBQESA-N
• SMILES： O[C@@H](CN)C1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 151.099714038g/mol
• Monoisotopic Mass: 151.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.2
• XLogP3: 0.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes